Cas no 1223819-58-6 (2-{[7-(4-fluorophenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile)

• Product Name: 2-{[7-(4-fluorophenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile
• CAS No: 1223819-58-6
• MF: C₁₃H₈FN₅OS
• MW: 301.298923492432
• CID: 5321333
• PubChem ID: 50804858
• Update Time: 2025-05-19

2-{[7-(4-fluorophenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• F6617-7408
• 2-{[7-(4-fluorophenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile

• Inchi： 1S/C13H8FN5OS/c14-9-1-3-10(4-2-9)18-6-7-19-11(12(18)20)16-17-13(19)21-8-5-15/h1-4,6-7H,8H2
• InChI Key： IXNKSQBHLLJPTI-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=NN=C2C(N(C=CN21)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 301.04335923g/mol
• Monoisotopic Mass: 301.04335923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{[7-(4-fluorophenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile

Compound CAS No. 1223819-58-6: A Comprehensive Overview

The compound with CAS No. 1223819-58-6, named 2-{[7-(4-fluorophenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its complex structure, which includes a triazolo[4,3-a]pyrazine ring system fused with a sulfanyl acetonitrile group and a 4-fluorophenyl substituent. The presence of these functional groups makes it a promising candidate for various biological applications.

Recent studies have highlighted the importance of triazolo[4,3-a]pyrazine derivatives in the development of kinase inhibitors and other therapeutic agents. The sulfanyl acetonitrile group in this compound is known to enhance its stability and bioavailability, making it suitable for use in pharmaceutical formulations. Furthermore, the 4-fluorophenyl substituent contributes to the molecule's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with target proteins.

One of the most notable aspects of this compound is its potential as a small molecule inhibitor in oncology research. Preclinical studies have demonstrated that it exhibits selective inhibition against certain kinases involved in cancer cell proliferation and survival pathways. This makes it a valuable tool for researchers exploring new treatments for various types of cancers.

In addition to its therapeutic potential, the synthesis of this compound represents a significant advancement in organic chemistry. The construction of the triazolo[4,3-a]pyrazine ring system involves a multi-step process that combines principles from both heterocyclic chemistry and transition metal catalysis. Recent innovations in catalytic methods have enabled chemists to achieve higher yields and greater control over the stereochemistry of the product.

Another area where this compound has shown promise is in the development of antiviral agents. Its ability to inhibit viral replication enzymes has been explored in several experimental models, with encouraging results suggesting its potential as a lead compound for antiviral drug development.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Researchers have employed green chemistry principles to optimize reaction conditions, reduce waste generation, and improve energy efficiency during its production.

In conclusion, CAS No. 1223819-58-6 represents a cutting-edge advancement in chemical research with multifaceted applications across various fields. Its unique structure and functional groups make it an invaluable asset in drug discovery and development efforts.